1438-30-8

Netropsin

In Stock

• CAS RN:
• 1438-30-8

• Formula:
• C18H26N10O3

• InChI:
• InChI=1S/C18H26N10O3/c1-27-9-11(6-12(27)16(30)23-4-3-14(19)20)26-17(31)13-5-10(8-28(13)2)25-15(29)7-24-18(21)22/h5-6,8-9H,3-4,7H2,1-2H3,(H3,19,20)(H,23,30)(H,25,29)(H,26,31)(H4,21,22,24)

• InChIKey:
• IDBIFFKSXLYUOT-UHFFFAOYSA-N

• DNA minor groove binding ligand with potential antibiotic and antiviral properties. Binds to AT-rich regions in dsDNA, and has the ability to block DNA helicase, Topoisomerase and endonuclease, and also to interfere with transcription factor binding in these regions. Binds to dsDNA in a non-intercalative manner.
  Netropsin is a basic polypeptide isolated from Streptomyces netropsis. It is cytotoxic and its strong, specific binding to A-T areas of DNA is useful to genetics research. Netropsin is a polyamide with antibiotic and antiviral activity. It has been shown that Netropsin is active both against Gram-positive bacteria and Gram-negative bacteria.
  

Netropsin dihydrochloride hydrate

• CAS RN:
• 1438-30-8; 18133-22-7

• Formula:
• C18H28Cl2N10O3

• InChI:
• InChI=1S/C18H26N10O3.2ClH/c1-27-9-11(6-12(27)16(30)23-4-3-14(19)20)26-17(31)13-5-10(8-28(13)2)25-15(29)7-24-18(21)22;;/h5-6,8-9H,3-4,7H2,1-2H3,(H3,19,20)(H,23,30)(H,25,29)(H,26,31)(H4,21,22,24);2*1H

• InChIKey:
• SDRHUASONSRLFR-UHFFFAOYSA-N

• A basic polypeptide isolated from Streptomyces netropsis. It is cytotoxic and its strong, specific binding to A-T areas of DNA is useful to genetics research.